![molecular formula C16H13N5S B5146787 4-(1,3-benzothiazol-2-yl)-1-(3-methylphenyl)-1H-1,2,3-triazol-5-amine](/img/structure/B5146787.png)
4-(1,3-benzothiazol-2-yl)-1-(3-methylphenyl)-1H-1,2,3-triazol-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(1,3-benzothiazol-2-yl)-1-(3-methylphenyl)-1H-1,2,3-triazol-5-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a triazole derivative that contains both benzothiazole and methylphenyl groups. It has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.
Scientific Research Applications
Photophysicochemical Behavior
The compound has been used in the synthesis of a novel asymmetric phthalocyanine . This phthalocyanine, when linked to gold nanotriangles (AuNTs) through S–Au/Au–N self-assembly, displayed improved triplet and singlet oxygen quantum yields compared to the symmetric complex . This suggests that the compound and its conjugates could serve as good candidates for photodynamic therapy .
Antioxidant Activities
The compound has been evaluated for its antioxidant activities . The antioxidant activities were performed by adopting a DPPH radical assay .
Enzyme Inhibition
The compound has been evaluated for its enzyme inhibitory potential against butyrylcholinesterase (BChE) and acetylcholinesterase (AChE) .
Molecular Modeling and QSAR Studies
Molecular modeling and QSAR studies were performed to monitor the binding propensity of derivatives of the compound with enzymes and DNA . Electronic and steric descriptors were calculated to determine the effect of structure on the activity of these derivatives .
Mechanism of Action
Target of Action
Similar compounds such as benzo[d]imidazo[2,1-b]-thiazole derivatives have been found to exhibit antimycobacterial activity, suggesting a potential role in combating mycobacterium tuberculosis .
Mode of Action
Similar compounds have been found to interact with their targets and induce changes that result in antimycobacterial activity
Biochemical Pathways
Similar compounds have been found to regulate cell cycle and apoptosis via p53 activation through mitochondrial-dependent pathways . This suggests that the compound may have a role in regulating cell proliferation and death.
Pharmacokinetics
Similar compounds have been designed with in silico admet prediction, suggesting that these properties have been considered in the design of the compound .
Result of Action
Similar compounds have been found to induce g2/m cell cycle arrest and apoptosis in cancer cell lines . This suggests that the compound may have a role in regulating cell cycle progression and inducing cell death.
Action Environment
The stability of similar compounds has been studied using various models , suggesting that environmental factors may play a role in the action of this compound.
properties
IUPAC Name |
5-(1,3-benzothiazol-2-yl)-3-(3-methylphenyl)triazol-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N5S/c1-10-5-4-6-11(9-10)21-15(17)14(19-20-21)16-18-12-7-2-3-8-13(12)22-16/h2-9H,17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJZKYUFKRYTNIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2C(=C(N=N2)C3=NC4=CC=CC=C4S3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(benzo[d]thiazol-2-yl)-1-(m-tolyl)-1H-1,2,3-triazol-5-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.